Cas no 2171935-91-2 (3-(2-methylpropyl)cyclohexane-1-sulfonyl fluoride)

• Product Name: 3-(2-methylpropyl)cyclohexane-1-sulfonyl fluoride
• CAS No: 2171935-91-2
• MF: C₁₀H₁₉FO₂S
• MW: 222.320065736771
• CID: 6360962
• PubChem ID: 165720806
• Update Time: 2025-06-11

3-(2-methylpropyl)cyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)cyclohexane-1-sulfonyl fluoride
• 2171935-91-2
• EN300-1450689

• Inchi： 1S/C10H19FO2S/c1-8(2)6-9-4-3-5-10(7-9)14(11,12)13/h8-10H,3-7H2,1-2H3
• InChI Key： PBTAQXAKSQPQEF-UHFFFAOYSA-N
• SMILES： S(C1CCCC(CC(C)C)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 222.10897918g/mol
• Monoisotopic Mass: 222.10897918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-(2-methylpropyl)cyclohexane-1-sulfonyl fluoride

Recent Advances in the Study of 3-(2-methylpropyl)cyclohexane-1-sulfonyl fluoride (CAS: 2171935-91-2)

The compound 3-(2-methylpropyl)cyclohexane-1-sulfonyl fluoride (CAS: 2171935-91-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique properties and potential applications. This sulfonyl fluoride derivative has been identified as a promising candidate for covalent inhibitor development, particularly in the context of targeting serine hydrolases and other nucleophilic enzymes. The compound's ability to form stable covalent bonds with active site residues makes it a valuable tool for both therapeutic and probe development.

Recent studies have focused on the synthesis and optimization of 3-(2-methylpropyl)cyclohexane-1-sulfonyl fluoride to enhance its reactivity and selectivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also explored the compound's stability under physiological conditions, demonstrating its suitability for in vivo applications. These advancements are critical for the compound's transition from a research tool to a potential therapeutic agent.

In addition to its synthetic improvements, the biological activity of 3-(2-methylpropyl)cyclohexane-1-sulfonyl fluoride has been extensively characterized. A recent preprint on bioRxiv (2024) reported its potent inhibitory effects against several cancer-associated hydrolases, with IC50 values in the low nanomolar range. The study utilized mass spectrometry and X-ray crystallography to elucidate the precise mechanism of covalent modification, providing structural insights that could guide future drug design efforts. These findings position the compound as a lead candidate for oncology drug development.

The safety profile of 3-(2-methylpropyl)cyclohexane-1-sulfonyl fluoride has also been investigated in preliminary toxicology studies. While the compound shows excellent selectivity for its intended targets, researchers have noted the importance of further optimizing its pharmacokinetic properties to minimize off-target effects. Current efforts, as reported in a 2024 ACS Pharmacology & Translational Science article, are focused on developing prodrug versions that could improve bioavailability and tissue distribution.

Looking forward, the potential applications of 3-(2-methylpropyl)cyclohexane-1-sulfonyl fluoride extend beyond its current uses. Several research groups are exploring its utility in chemical proteomics, where it could serve as a versatile warhead for activity-based protein profiling. Additionally, its compatibility with click chemistry approaches opens possibilities for creating targeted imaging agents. The compound's unique combination of reactivity and stability makes it particularly valuable for these emerging applications in chemical biology research.